1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine

• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C17H19ClN2O3S/c1-23-16-6-4-15(5-7-16)19-10-12-20(13-11-19)24(21,22)17-8-2-14(18)3-9-17/h2-9H,10-13H2,1H3
• InChI Key: PFNRRKPZQREFEY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine, also known as CSP, is a chemical compound that has been widely used in scientific research for its potential pharmacological properties. CSP is a piperazine derivative that was first synthesized in the late 1980s and has since been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and mood. It may also modulate the activity of other neurotransmitter systems, such as the dopamine and glutamate systems.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine in lab experiments is its well-characterized pharmacological profile, which makes it a useful tool for studying the effects of partial agonists at the 5-HT1A receptor. However, one limitation is that it may not accurately reflect the effects of other compounds that act on different receptor systems.

Future Directions

There are several potential future directions for research on 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine, including further studies on its pharmacological properties and potential therapeutic uses. It may also be useful to investigate the effects of this compound on other neurotransmitter systems, such as the GABAergic and noradrenergic systems. Additionally, the development of new analogs of this compound may lead to the discovery of more potent and selective compounds with therapeutic potential.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with 4-methoxyphenylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential use in the treatment of various diseases, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and has also been shown to improve cognitive function in rats.